Azetidine-3-carboxylic acid cyclopropylmethyl-amide trifluoroacetic acid salt

Specification

• CAS No.: 1361113-16-7
• Molecular Formula: C10H15F3N2O3
• Molecular Weight: 268.23 g/mol
• IUPAC Name: N-(cyclopropylmethyl)azetidine-3-carboxamide;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C8H14N2O.C2HF3O2/c11-8(7-4-9-5-7)10-3-6-1-2-6;3-2(4,5)1(6)7/h6-7,9H,1-5H2,(H,10,11);(H,6,7)
• Standard InChI Key: YLHOWBBRQAGLKB-UHFFFAOYSA-N
• SMILES: C1CC1CNC(=O)C2CNC2.C(=O)(C(F)(F)F)O
• Canonical SMILES: C1CC1CNC(=O)C2CNC2.C(=O)(C(F)(F)F)O

Introduction

Chemical Identity and Structural Properties

Azetidine-3-carboxylic acid cyclopropylmethyl-amide trifluoroacetic acid salt (CAS: 1361113-16-7) is an organic compound composed of two main components: azetidine-3-carboxylic acid cyclopropylmethylamide and trifluoroacetic acid. The molecular structure features an azetidine ring, which is a four-membered heterocyclic compound containing nitrogen, with the cyclopropylmethyl-amide group attached at the 3-position.

The chemical and physical properties of this compound are summarized in Table 1:

Table 1: Chemical and Physical Properties

Property	Value
CAS Registry Number	1361113-16-7
Molecular Formula	C₁₀H₁₅F₃N₂O₃
Molecular Weight	268.23 g/mol
Physical State (20°C)	Solid
Structure	Azetidine ring with cyclopropylmethyl-amide group as TFA salt

The azetidine ring structure is similar to that of amino acids, which are crucial for protein synthesis, while the trifluoroacetic acid component enhances solubility and stability, making the compound versatile for various chemical reactions and biological applications.

Structural Relationship to Similar Compounds

Azetidine-3-carboxylic acid cyclopropylmethyl-amide trifluoroacetic acid salt belongs to a broader family of azetidine derivatives that have garnered significant interest in pharmaceutical research. The core azetidine structure is found in various compounds with potential therapeutic applications.

A closely related compound is 1-(tert-Butoxycarbonyl)azetidine-3-carboxylic Acid (CAS: 142253-55-2), which shares the azetidine-3-carboxylic acid core but differs in its functional groups. This related compound has a melting point of 103.0 to 107.0°C and is available commercially with a purity of >98.0%.

Table 3: Comparison with Related Compounds

Compound	Key Structural Features	Notable Properties
Azetidine-3-carboxylic acid cyclopropylmethyl-amide TFA salt	Azetidine ring with cyclopropylmethyl-amide, TFA salt	Enhanced solubility, potential biological activity
1-(tert-Butoxycarbonyl)azetidine-3-carboxylic Acid	Azetidine ring with tert-butoxycarbonyl group	MP: 103-107°C, >98.0% purity available
Azetidine derivatives (Patent WO2012098033A1)	Various substituted azetidines	Activity against metabolic and inflammatory diseases

The patent literature reveals numerous azetidine derivatives being investigated for their therapeutic potential. For instance, patent WO2012098033A1 describes azetidine derivatives with potential applications in the treatment of metabolic and inflammatory diseases.

Application Area	Description	Potential Significance
Peptide Research	Used to study molecular conformation influence on peptide activity	Aids in creating stable amides and oligopeptides
Radiosensitization	Enhances cytotoxic effects of X-ray treatments on hepatoma cells	Potential applications in cancer treatment protocols
Drug Development	Serves as a building block for novel therapeutic agents	Target for creating medications for various diseases

The azetidine ring structure of this compound contributes to its potential pharmaceutical relevance. In the broader context of azetidine derivatives, these compounds have shown promise in treating various conditions including autoimmune diseases, metabolic syndrome, and inflammatory conditions.

The use of azetidine derivatives in structure-activity relationship studies has led to the identification of compounds with promising inhibitory activity. For example, research described in search result mentions the identification of compounds with IC₅₀ values as low as 72 nM through systematic modification of similar heterocyclic structures.

Market Status and Availability

Based on the available search results, the current market status of Azetidine-3-carboxylic acid cyclopropylmethyl-amide trifluoroacetic acid salt appears to be limited.

Table 5: Commercial Availability Information

Supplier	Product Reference	Status	Notes
CYMIT QUÍMICA, S.L.	3D-LEC11316	Discontinued	Product no longer available
Vulcan Chemical	VC2713793	For research use only	Not for human or veterinary use
Other mentions	Various	Limited availability	Listed in product catalogs

The compound appears to be primarily available for research purposes rather than commercial applications. The fact that it is listed as discontinued by at least one supplier (CYMIT QUÍMICA) suggests potential challenges in synthesis, limited demand, or the development of alternative compounds with improved properties.